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Compound of Interest

Compound Name: Geranyl valerate

CAS No.: 10402-47-8

Cat. No.: B078271

Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of geranyl valerate, a significant

monoterpene ester utilized in the flavor and fragrance industries. This document, intended for

researchers, scientists, and professionals in drug development, will elucidate the chemical

structure and systematically derive the International Union of Pure and Applied Chemistry

(IUPAC) name for this compound.

Executive Summary
Geranyl valerate is an organic compound classified as a fatty alcohol ester, recognized for its

characteristic fruity and floral aroma.[1][2] Its chemical identity is defined by the esterification of

geraniol, a monoterpenoid alcohol, with valeric acid (pentanoic acid). A thorough understanding

of its precise chemical structure, including its stereochemistry, is paramount for its synthesis,

analysis, and application in various scientific and industrial fields. This guide will deconstruct

the molecule to clarify its structural components and the corresponding IUPAC nomenclature.

Chemical Structure and Molecular Formula

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b078271#bc-rfq
https://www.benchchem.com/product/b078271/docs?utm_src=pdf-body#geranyl-valerate-a-comprehensive-technical-guide-to-its-chemical-identity
https://www.benchchem.com/product/b078271/docs?utm_src=pdf-body#geranyl-valerate-a-comprehensive-technical-guide-to-its-chemical-identity
https://foodb.ca/compounds/FDB020001
https://m.chemicalbook.com/ProductChemicalPropertiesCB8915803_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geranyl valerate possesses the molecular formula C15H26O2.[3][4] The molecule is

composed of two primary functional groups: a ten-carbon acyclic monoterpene unit derived

from geraniol and a five-carbon valerate (or pentanoate) group, linked by an ester bond.

The structural backbone is the 3,7-dimethylocta-2,6-dienyl group, which contains two double

bonds. The stereochemistry of the double bond at the C2 position is crucial and exists

predominantly as the trans or (E) isomer, a detail explicitly addressed in its formal IUPAC

name.[3][5]

Below is a two-dimensional representation of the chemical structure of geranyl valerate.

Chemical Structure of Geranyl Valerate

Caption: 2D structure of (2E)-3,7-dimethylocta-2,6-dienyl pentanoate.

IUPAC Nomenclature Deconstruction
The formal IUPAC name for geranyl valerate is [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate.

[3] This name is derived by systematically identifying and numbering the parent chains of both

the alcohol and carboxylic acid components that form the ester.

The Alcohol Moiety: (2E)-3,7-dimethylocta-2,6-dien-1-ol
(Geraniol)

Parent Chain Identification: The longest carbon chain containing the hydroxyl group (-OH)

and the maximum number of double bonds is an eight-carbon chain, hence the root name

"octa".

Functional Group Suffix: As it is an alcohol, the suffix "-ol" is used.

Unsaturation: There are two double bonds located at the second and sixth carbon atoms,

indicated by "2,6-diene".

Numbering: The chain is numbered from the end that gives the hydroxyl group the lowest

possible locant. Therefore, the carbon attached to the oxygen is C1.
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Substituents: Two methyl groups are present as substituents at the third and seventh carbon

atoms, leading to the prefix "3,7-dimethyl".

Stereochemistry: The double bond between C2 and C3 has the higher priority groups on

opposite sides, which is designated as (E) (from the German entgegen, meaning opposite).

Assembling the Name: Combining these elements gives the systematic name for geraniol:

(2E)-3,7-dimethylocta-2,6-dien-1-ol. When this alcohol forms an ester, it is referred to as the

(2E)-3,7-dimethylocta-2,6-dienyl group.

The Carboxylic Acid Moiety: Pentanoic Acid
Parent Chain Identification: The carboxylic acid component has a five-carbon chain, giving

the root name "pentan".

Functional Group Suffix: The suffix for a carboxylic acid is "-oic acid".

Assembling the Name: The systematic name is pentanoic acid. When it forms an ester, the "-

oic acid" suffix is changed to "-oate", resulting in pentanoate.

Assembling the Ester Name
In naming esters, the alcohol group is named first as an alkyl substituent, followed by the

carboxylate group. Therefore, the components are combined to form the final IUPAC name:

[(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate.[3]

Physicochemical Properties
A summary of key physicochemical properties for geranyl valerate is provided in the table

below for easy reference.
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Property Value Source

Molecular Formula C15H26O2 PubChem[3]

Molecular Weight 238.37 g/mol PubChem[3]

CAS Number 10402-47-8 PubChem[3]

Appearance Colorless liquid JECFA[3]

Odor Fruity, pineapple aroma JECFA[2][3]

Density 0.887-0.900 g/cm³ JECFA[3]

Refractive Index 1.465-1.471 JECFA[3]

Boiling Point (est.) 281°C Scent.vn[6]

Water Solubility Practically insoluble JECFA[3]

Synthesis and Applications
General Synthesis Protocol
Geranyl valerate is typically synthesized through the direct esterification of geraniol with

valeric acid. A common laboratory and industrial method is the Fischer-Speier esterification.

Experimental Protocol: Fischer-Speier Esterification of Geraniol

Reactant Preparation: Equimolar amounts of geraniol and valeric acid are added to a round-

bottom flask.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid, is introduced to the mixture.

Reaction Setup: The flask is fitted with a Dean-Stark apparatus and a reflux condenser to

facilitate the removal of water, which is a byproduct of the reaction. This removal shifts the

equilibrium towards the formation of the ester, thereby increasing the yield.

Heating: The reaction mixture is heated to reflux in a suitable solvent (e.g., toluene) that

forms an azeotrope with water.
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Monitoring: The reaction progress is monitored by observing the amount of water collected in

the Dean-Stark trap.

Workup: Upon completion, the reaction mixture is cooled. The catalyst is neutralized with a

weak base (e.g., sodium bicarbonate solution).

Purification: The organic layer is separated, washed, dried, and the final product is purified,

typically by vacuum distillation, to yield pure geranyl valerate.

Synthesis Workflow Diagram

Reactants & Catalyst
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Reflux with
Dean-Stark TrapValeric Acid
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(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of geranyl valerate via Fischer esterification.

Key Applications
Geranyl valerate is primarily used as a flavoring and fragrance agent.[2][3] Its pleasant fruity

and floral notes make it a valuable component in:

Fragrances: Incorporated into perfumes, soaps, detergents, and other personal care

products.[6]

Food and Beverages: Used to enhance citrus, peach, and pineapple flavor profiles in

confectionery, dairy products, and beverages.[6]
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Conclusion
The chemical identity of geranyl valerate is unequivocally established by its structure and

systematic IUPAC name, [(2E)-3,7-dimethylocta-2,6-dienyl] pentanoate. This name precisely

describes its ester functionality, the specific isomeric form of its terpenoid backbone, and the

length of its carboxylate chain. A clear understanding of this nomenclature and the underlying

molecular structure is fundamental for scientists engaged in its synthesis, analysis, and

application in the development of new products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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